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Compound of Interest

Compound Name: CGP52411

Cat. No.: B1668516 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of CGP52411 (also known as DAPH or 4,5-Dianilinophthalimide), a potent and

selective ATP-competitive inhibitor of the Epidermal Growth Factor Receptor (EGFR).

Adherence to these guidelines is crucial for ensuring the accuracy and reproducibility of

experimental results.

Chemical and Physical Properties
A summary of the key chemical and physical properties of CGP52411 is presented in the table

below. This information is essential for accurate preparation of stock solutions.
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Property Value Source(s)

Molecular Weight 329.35 g/mol [1][2]

Formula C₂₀H₁₅N₃O₂ [1][2]

CAS Number 145915-58-8 [1][2]

Purity
≥98% or ≥99% (refer to

Certificate of Analysis)
[1][2][3]

Appearance Solid, Yellow to orange powder [4][5]

Solubility in DMSO Up to 100 mM (or 100 mg/mL) [1][4][5]

Solubility in Ethanol Up to 25 mM [1]

Biological Activity
CGP52411 is a selective inhibitor of the Epidermal Growth Factor Receptor (EGFR) with an

IC₅₀ of 0.3 μM in vitro.[1][2][6][7] It functions by competing with ATP for the binding site on the

kinase domain of the receptor.[3][4][5][6][7] This inhibition blocks downstream signaling

pathways, such as the RAS-RAF-MAPK and PI3K/AKT pathways, which are critical for cell

proliferation, survival, and migration.[8] Consequently, CGP52411 has shown antitumor activity.

[3][4][5][6]

Beyond its role as an EGFR inhibitor, CGP52411 has also been identified as an inhibitor and

reverser of β-amyloid (Aβ42) fibril formation, which is associated with Alzheimer's disease.[1][2]

[4][5][6] It can block the toxic influx of Ca²⁺ ions into neuronal cells induced by Aβ42.[1][2][4][5]

[6]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of CGP52411 in Dimethyl

Sulfoxide (DMSO).

Materials:
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CGP52411 powder

Anhydrous/hygroscopic-free Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes (e.g., 1.5 mL or 2 mL)

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional, but recommended)[4][5][7]

Analytical balance

Procedure:

Equilibration: Allow the vial of CGP52411 powder to equilibrate to room temperature for at

least 60 minutes before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of CGP52411 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 3.29 mg of CGP52411 (Molecular Weight

= 329.35 g/mol ).

Calculation: Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 329.35 g/mol x 1000 mg/g = 3.2935 mg

Dissolution: Add the appropriate volume of DMSO to the vial containing the CGP52411
powder. For a 10 mM solution from 3.29 mg, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly for several minutes to facilitate dissolution.

Sonication (Optional): If the compound does not fully dissolve, place the tube in an ultrasonic

bath for a short period to enhance solubility.[4][5][7]

Aliquotting: Once the CGP52411 is completely dissolved, aliquot the stock solution into

smaller, single-use volumes in sterile polypropylene tubes. This minimizes the number of

freeze-thaw cycles and reduces the risk of contamination.[4][5][7][9]
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Labeling: Clearly label each aliquot with the name of the compound, concentration, solvent,

and date of preparation.

Storage and Stability
Proper storage is critical to maintain the integrity of the CGP52411 stock solution.

Storage Condition Duration Source(s)

Powder
Up to 3 years at -20°C or 2

years at 4°C
[5]

In Solvent (-20°C) Up to 1 month [4][5][7]

In Solvent (-80°C) Up to 6 months [4][5][7]

Important Considerations:

Avoid repeated freeze-thaw cycles as this can lead to degradation of the compound.[4][5][7]

Use newly opened, anhydrous DMSO, as hygroscopic DMSO can significantly impact

solubility.[4][5]

Stock solutions should be stored in tightly sealed vials.

Visualizations
EGFR Signaling Pathway Inhibition by CGP52411
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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